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Compound of Interest

Compound Name: Mapcho-10

CAS No.: 70504-28-8

Cat. No.: B1218604 Get Quote

Executive Summary: The Physicochemical Niche of
Mapcho-10
Mapcho-10 (n-decylphosphocholine) is a high-performance zwitterionic detergent specifically

engineered for the structural biology of membrane proteins. Unlike non-ionic detergents (e.g.,

DDM) that form large, loose micelles, or ionic detergents (e.g., SDS) that aggressively

denature, Mapcho-10 occupies a critical "Goldilocks zone."

Its defining characteristic is the C10 alkyl tail combined with a phosphocholine headgroup. This

structure mimics the natural phospholipid bilayer (specifically lysophosphatidylcholine) while

forming significantly smaller micelles than its C12 counterpart (Mapcho-12/DPC). This

reduction in micellar radius is the primary driver for its adoption in solution NMR spectroscopy,

where faster rotational correlation times (

) are required to resolve sharp spectral peaks for integral membrane proteins (IMPs).

Key Technical Specifications:
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Property Value Implication for Extraction

Chemical Name n-Decylphosphocholine
Zwitterionic; mimics lipid
headgroups.[1]

Molecular Weight 323.41 g/mol Small monomer size.

CMC (Critical Micelle Conc.) ~11 mM (0.35%)

High. Requires high working

concentrations (typically >20

mM) to maintain micelles.

Aggregation Number ~30-40
Small micelle size (~15-20 kDa

equivalent). Ideal for NMR.

| Dialyzability | High | Easy to remove or exchange due to high CMC. |

Thermodynamic Principles of Solubilization
To use Mapcho-10 effectively, one must understand the thermodynamics of the Protein-

Detergent Complex (PDC).

The CMC Factor
The Critical Micelle Concentration (CMC) of Mapcho-10 is approximately 11 mM, which is

significantly higher than Mapcho-12 (~1.5 mM) or DDM (~0.17 mM).

Implication: You cannot "skimp" on detergent. If the concentration drops below ~11 mM

during purification or concentration steps, the micelles will disassemble, leading to

immediate protein precipitation.

Rule of Thumb: Maintain a working concentration of at least 2x-3x CMC (approx. 25-35 mM

or ~1.0% w/v) in all buffers until the final exchange step.

The "Harshness" Spectrum
Mapcho-10 is considered "moderately harsh."

Mechanism: The phosphocholine headgroup is nondenaturing, but the short C10 chain

allows the detergent to wedge into hydrophobic crevices of the protein more aggressively
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than long-chain detergents.

Application: It is excellent for robust transporters, channels, and beta-barrel proteins

intended for structural analysis. It is less suitable for maintaining the activity of labile multi-

subunit complexes (e.g., large respiratory complexes) where DDM or Digitonin would be

preferred.

Operational Protocol: Extraction & Purification
Workflow
This protocol is designed for the extraction of a recombinant membrane protein (e.g., a GPCR

or ion channel) expressed in E. coli or HEK293 cells, targeting downstream NMR analysis.

Phase 1: Cell Lysis & Membrane Isolation
Goal: Remove soluble contaminants and concentrate membranes.

Lysis: Resuspend cell pellet in Lysis Buffer (50 mM Tris pH 7.5, 150 mM NaCl, Protease

Inhibitors). Lyse via sonication or microfluidization. Do not add Mapcho-10 yet.

Clarification: Centrifuge at low speed (10,000 x g, 15 min) to remove debris.

Membrane Harvesting: Centrifuge supernatant at high speed (100,000 x g, 1 hr, 4°C).

Wash: Resuspend the membrane pellet in Lysis Buffer (no detergent) and re-centrifuge to

strip peripheral proteins.

Phase 2: Solubilization with Mapcho-10
Goal: Extract IMPs into stable micelles.

Resuspension: Resuspend the membrane pellet to a protein concentration of ~5–10 mg/mL.

Detergent Addition: Add Mapcho-10 powder or a 20% stock solution to a final concentration

of 1.5% - 2.0% (w/v) (~45–60 mM).

Note: This is >4x CMC to ensure sufficient detergent is available to saturate both the

proteins and the lipid mixed-micelles.
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Incubation: Rotate gently at 4°C for 1–2 hours. (Overnight is usually unnecessary for

Mapcho-10 due to its fast kinetics).

Clarification: Centrifuge at 20,000 x g for 30 min to pellet insoluble material. Collect the

supernatant (Solubilized Fraction).

Phase 3: Purification (IMAC/SEC)
Goal: Isolate target protein while maintaining micelle integrity.

Column Equilibration: Equilibrate Ni-NTA or SEC column with Wash Buffer containing 25 mM

Mapcho-10 (~0.8%).

Critical: Do not drop below 20 mM.

Washing: Wash with 10–20 CV of Wash Buffer.

Elution: Elute with Imidazole (for IMAC) maintaining 25 mM Mapcho-10.

Size Exclusion (Optional but Recommended): Run SEC to remove aggregates and

exchange into the final NMR buffer (typically acidic pH, e.g., pH 6.0, to slow amide proton

exchange).

Visualization of Principles
Diagram 1: The Solubilization Landscape
This diagram illustrates the decision matrix for selecting Mapcho-10 over other detergents.
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Membrane Protein Target

Primary Goal?

Structural Biology
(NMR/X-Ray)
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Protein Size?

DDM / LMNG
Mild, Large Micelle

Preserve Complex

< 50 kDa > 100 kDa

Mapcho-10 (C10)
Small Micelle, Sharp Peaks

High Resolution

Mapcho-12 (DPC)
More Stable, Larger Micelle

If unstable in C10 Cryo-EM

Click to download full resolution via product page

Caption: Decision matrix for selecting Mapcho-10 based on downstream application and

protein size.

Diagram 2: The Critical Micelle Workflow
Visualizing the concentration requirements relative to CMC.
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Caption: Workflow ensuring detergent concentration remains above the 11 mM CMC threshold

to prevent aggregation.

Troubleshooting & Optimization
Protein Instability (Precipitation)
If your protein precipitates upon solubilization in Mapcho-10:

Check Concentration: Ensure Mapcho-10 is >15 mM.

Add Lipid: "Dop" the buffer with CHS (Cholesteryl Hemisuccinate) or DMPC. A 10:1

Detergent:Lipid ratio can stabilize the protein by mimicking the bilayer environment more

closely.

Switch Analog: Move to Mapcho-12 (DPC). The longer C12 chain provides a more

hydrophobic core, stabilizing larger hydrophobic domains, though at the cost of larger micelle

size.

Interference with Assays
Mapcho-10 contains a phosphocholine headgroup.

Warning: It can interfere with colorimetric phosphate assays.

Bradford Assay: Compatible, but ensure the detergent concentration is accounted for in the

blank.
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UV (A280): Mapcho-10 is optically transparent at 280 nm, making it superior to Triton X-100

for protein quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218604?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

